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Compound of Interest

Compound Name: GMA-839

Cat. No.: B1671973

Disclaimer: The compound "GMA-839" is not a standard chemical identifier. Based on the
context of researchers, scientists, and drug development professionals, this guide assumes the
user is referring to CB-839, a potent and selective glutaminase 1 (GLS1) inhibitor, also known
as Telaglenastat. CB-839 is an investigational therapeutic with significant interest in cancer
metabolism research. Should you be working with Glycidyl Methacrylate (GMA), please consult
its specific Safety Data Sheet (SDS) as it has different handling requirements.

This document provides immediate safety protocols, operational guidelines, and disposal plans
for the handling of CB-839 in a laboratory setting.

Chemical and Physical Properties

A foundational understanding of CB-839's properties is crucial for its safe handling.

Property Value

Synonyms GLS1 Inhibitor IIl, Telaglenastat
CAS Number 1439399-58-2

Molecular Formula C26H24F3N703S

Molecular Weight 571.6 g/mol

Appearance Crystalline solid

Storage Temperature -20°C
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Personal Protective Equipment (PPE) and Safe
Handling

While CB-839 is not classified as a hazardous substance according to the Globally Harmonized
System (GHS), adherence to standard laboratory safety procedures is essential.

Engineering Controls:

o Work in a well-ventilated area. A chemical fume hood is recommended for procedures that
may generate dust or aerosols.

Personal Protective Equipment:

Gloves: Use impermeable and chemical-resistant gloves.

Lab Coat: A standard lab coat should be worn to protect from potential skin contact.

Eye Protection: While the SDS does not mandate eye protection, it is best practice to wear
safety glasses.

Respiratory Protection: Not required for normal handling.
Hygiene Measures:

» Wash hands thoroughly after handling.

¢ Do not eat, drink, or smoke in the laboratory.

e Avoid inhalation and contact with skin and eyes.

Storage and Stability

Proper storage is critical to maintain the integrity of CB-839.
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Form

Storage Condition

Stability

Solid

-20°C

> 4 years

Stock Solution (in DMSO)

-80°C or -20°C

1 year at -80°C, 6 months at
-20°C[1]

Aqueous Solution

Room Temperature

Not recommended for storage

for more than one day[1]

Experimental Protocols

Preparation of Stock Solutions:

CB-839 is soluble in organic solvents like DMSO and dimethyl formamide.[1]

e To prepare a 10 mM stock solution in DMSO:

o Weigh out 5.72 mg of CB-839 powder.

o Add 1 mL of DMSO to the powder.

o Vortex or sonicate until the solid is completely dissolved. The solubility in DMSO is

approximately 20 mg/mL.[1]

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C.

o Preparation of working solutions in agueous buffers:

o CB-839 is sparingly soluble in aqueous buffers.[1]

o To achieve maximum solubility, first dissolve CB-839 in DMSO and then dilute with the

aqueous buffer of choice.[1]

In Vitro Cell-Based Assay Protocol (Example):
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This protocol outlines a general workflow for treating cancer cell lines with CB-839 to assess its
anti-proliferative effects.

o Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them
to adhere overnight.

» Drug Preparation: Prepare serial dilutions of the CB-839 stock solution in the appropriate cell
culture medium to achieve the desired final concentrations.

e Cell Treatment: Remove the existing medium from the cells and add the medium containing
the various concentrations of CB-839. Include a vehicle control (medium with the same
concentration of DMSO used for the highest CB-839 concentration).

 Incubation: Incubate the cells for the desired treatment duration (e.g., 72 hours).

 Viability Assay: Assess cell viability using a standard method such as the CellTiter-Glo®
Luminescent Cell Viability Assay.

o Data Analysis: Determine the 1Cso value by plotting cell viability against the log of the CB-839
concentration.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

f Preparation h
Prepare 10 mM Stock
Solution in DMSO
i f Experiment A
Prepare Working Solutions\ Seed Cells in
in Cell Culture Medium ) 96-well Plate

. | ==

Treat Cells withj

CB-839 Dilutions

Incubate for
72 hours

Perform Cell
Viability Assay

- J

Analysis

y

Analyze Data and
Determine IC50

Click to download full resolution via product page
In Vitro Cell Viability Assay Workflow for CB-839.

Disposal Plan

Follow institutional and local regulations for chemical waste disposal.
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Step-by-Step Disposal Guidance:

o Waste Identification: All materials contaminated with CB-839, including unused solutions,
pipette tips, and culture plates, should be considered chemical waste.

o Segregation: Keep CB-839 waste separate from other waste streams like regular trash or
biohazardous waste.

» Containerization:
o Use a designated, leak-proof, and clearly labeled hazardous waste container.

o The container must be compatible with the waste (e.g., a high-density polyethylene
container).

o The label should clearly state "Hazardous Waste," "CB-839," and the solvent used (e.g.,
"“in DMSQO").

e Accumulation:
o Keep the hazardous waste container securely closed when not in use.
o Store the container in a designated, well-ventilated, and secure area.
e Disposal:

o Arrange for pickup and disposal by your institution's environmental health and safety
(EHS) department or a licensed hazardous waste disposal company.

o Do not pour CB-839 waste down the drain or dispose of it in regular trash.

o Smaller quantities may be disposable with household waste, but always consult your local
regulations and institutional policies first.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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